N,N'-(2-Hydroxy-1,3-phenylene)dimethanesulfonamide

• Molecular Formula: C8H12N2O5S2
• Molecular Weight: 280.3 g/mol
• IUPAC Name: N-[2-hydroxy-3-(methanesulfonamido)phenyl]methanesulfonamide
• InChI: InChI=1S/C8H12N2O5S2/c1-16(12,13)9-6-4-3-5-7(8(6)11)10-17(2,14)15/h3-5,9-11H,1-2H3
• InChI Key: NZDSIBBCGHLGAF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=C(C(=CC=C1)NS(=O)(=O)C)O

Description

N,N’-(2-Hydroxy-1,3-phenylene)dimethanesulfonamide is a chemical compound with the molecular formula C8H12N2O4S2 It is characterized by the presence of two methanesulfonamide groups attached to a phenylene ring, which also contains a hydroxyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,N’-(2-Hydroxy-1,3-phenylene)dimethanesulfonamide typically involves the reaction of 2-hydroxy-1,3-phenylenediamine with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under controlled temperature conditions to ensure the selective formation of the desired product.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would include optimization of reaction conditions, purification steps, and quality control measures to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: N,N’-(2-Hydroxy-1,3-phenylene)dimethanesulfonamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The methanesulfonamide groups can participate in substitution reactions with various nucleophiles.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a suitable catalyst.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

N,N’-(2-Hydroxy-1,3-phenylene)dimethanesulfonamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: It may be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N,N’-(2-Hydroxy-1,3-phenylene)dimethanesulfonamide involves its interaction with molecular targets such as enzymes or receptors. The presence of the hydroxyl and methanesulfonamide groups allows the compound to form hydrogen bonds and other interactions with these targets, potentially leading to inhibition or modulation of their activity. The specific pathways involved depend on the context of its use and the nature of the target molecules.

Comparison with Similar Compounds

• N,N’-(1,2-Phenylene)dimethanesulfonamide
• N,N’-(1,3-Phenylene)dimethanesulfonamide
• N,N’-(1,4-Phenylene)dimethanesulfonamide

Comparison: N,N’-(2-Hydroxy-1,3-phenylene)dimethanesulfonamide is unique due to the presence of the hydroxyl group on the phenylene ring, which can significantly influence its chemical reactivity and interactions with other molecules. This distinguishes it from other similar compounds that lack this functional group and may have different properties and applications.